Cas no 19393-97-6 (Benzene, 2,5-dibromo-1,3-dichloro-)

• Product Name: Benzene, 2,5-dibromo-1,3-dichloro-
• CAS No: 19393-97-6
• MF: C₆H₂Br₂Cl₂
• MW: 304.794078350067
• CID: 1386652
• PubChem ID: 14029671
• Update Time: 2025-05-28

Benzene, 2,5-dibromo-1,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,5-dibromo-1,3-dichloro-
• 1.4-Dibrom-2.6-dichlor-benzol
• 2,5-DIBROMO-1,3-DICHLOROBENZENE
• 19393-97-6
• DTXSID101304878
• E90088
• 1,4-Dibromo-3,5-dichlorobenzene
• MFCD07780709

• MDL： MFCD07780709
• Inchi： 1S/C6H2Br2Cl2/c7-3-1-4(9)6(8)5(10)2-3/h1-2H
• InChI Key： RGZMNZRVGVVRHE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Cl)Br)Cl

Computed Properties

• Exact Mass: 301.79000
• Monoisotopic Mass: 301.79003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.51840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 2,5-dibromo-1,3-dichloro-

Comprehensive Guide to Benzene, 2,5-dibromo-1,3-dichloro- (CAS No. 19393-97-6): Properties, Applications, and Market Insights

Benzene, 2,5-dibromo-1,3-dichloro- (CAS No. 19393-97-6) is a halogenated aromatic compound with significant industrial and research applications. This compound, also known as 2,5-dibromo-1,3-dichlorobenzene, is characterized by its unique molecular structure, which includes two bromine and two chlorine atoms attached to a benzene ring. Its chemical formula is C₆H₂Br₂Cl₂, and it has a molecular weight of 284.79 g/mol. The presence of multiple halogens makes this compound highly reactive and useful in various synthetic processes.

The physical properties of 2,5-dibromo-1,3-dichlorobenzene include a white to off-white crystalline appearance, a melting point ranging between 85-90°C, and low solubility in water but high solubility in organic solvents like ethanol, acetone, and dichloromethane. These properties make it suitable for applications in organic synthesis, particularly in the production of advanced materials and specialty chemicals. Researchers often utilize this compound as a building block in the synthesis of more complex molecules due to its stability and reactivity.

One of the most prominent applications of Benzene, 2,5-dibromo-1,3-dichloro- is in the field of pharmaceutical intermediates. The compound serves as a key precursor in the synthesis of active pharmaceutical ingredients (APIs) and other biologically active molecules. Its halogenated structure allows for further functionalization, making it a versatile reagent in medicinal chemistry. Additionally, it is used in the development of liquid crystals and organic electronic materials, which are critical components in displays and optoelectronic devices.

In recent years, the demand for halogenated benzene derivatives like 2,5-dibromo-1,3-dichlorobenzene has increased due to their role in sustainable chemistry and green synthesis. Researchers are exploring eco-friendly methods to produce such compounds with minimal environmental impact. This aligns with the growing trend of green chemistry, where industries aim to reduce hazardous waste and improve energy efficiency. The compound's stability and reactivity make it a candidate for catalytic processes that minimize byproducts.

The market for 2,5-dibromo-1,3-dichlorobenzene is influenced by its applications in high-performance materials and specialty chemicals. With advancements in nanotechnology and material science, the demand for halogenated aromatic compounds is expected to rise. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to research institutions and industrial clients. Pricing and availability can vary based on purity levels and regional supply chains.

From a safety perspective, Benzene, 2,5-dibromo-1,3-dichloro- should be handled with care in laboratory and industrial settings. While it is not classified under stringent regulatory categories, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage should be in a cool, dry place away from incompatible substances. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage and disposal.

For researchers and industry professionals seeking high-purity 2,5-dibromo-1,3-dichlorobenzene, it is essential to source the compound from reputable suppliers. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) are commonly used to verify purity and structural integrity. Custom synthesis services are also available for those requiring specific isotopic labeling or modified derivatives.

In conclusion, Benzene, 2,5-dibromo-1,3-dichloro- (CAS No. 19393-97-6) is a valuable compound with diverse applications in pharmaceuticals, materials science, and specialty chemicals. Its unique properties and reactivity make it a crucial component in modern synthetic chemistry. As industries continue to innovate, the role of halogenated aromatic compounds like this one will likely expand, driven by trends in sustainability and advanced material development.